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Compound of Interest

Compound Name: Alliacol A

CAS No.: 79232-29-4

Cat. No.: B1246753

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alliacol A is a sesquiterpenoid natural product that has garnered interest within the scientific

community. Understanding its molecular structure is fundamental for any further investigation

into its biological activity and potential therapeutic applications. This technical guide provides a

comprehensive overview of the spectroscopic data for (-)-Alliacol A, including Nuclear

Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The

information herein is compiled to serve as a core reference for researchers engaged in natural

product chemistry, medicinal chemistry, and drug development.

Spectroscopic Data of (-)-Alliacol A
The following tables summarize the key spectroscopic data obtained for (-)-Alliacol A. The

data is extracted from the supplementary material of the total synthesis of (-)-Alliacol A by

Mihelcic and Moeller.[1]
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Nuclear Magnetic Resonance (NMR) Data
Table 1: 1H NMR Spectroscopic Data for (-)-Alliacol A (300MHz, CDCl3)[1]

Chemical Shift (δ)
ppm

Multiplicity &
Coupling Constant
(J) Hz

Integration Assignment

5.75 s 1H

3.80 d brd, J = 11 1H

2.77
d with fine splitting, J

= 15
1H

2.35
t with fine splitting, J =

15
1H

2.24 d brd, J = 11 1H

2.13 d, J = 15 1H

2.04 m 1H

1.73 d, J = 12 1H

1.68 d, J = 15 1H

1.53 m 1H

1.23 s 6H

1.08 d, J = 6 3H

Table 2: 13C NMR Spectroscopic Data for (-)-Alliacol A (75MHz, CDCl3)[1]
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Chemical Shift (δ) ppm

172.5

171.9

112.4

97.0

85.2

67.6

49.5

43.7

36.3

33.3

32.4

26.6

25.2

19.0

Mass Spectrometry (MS) Data
Table 3: High-Resolution Mass Spectrometry (HRMS) Data for (-)-Alliacol A[1]

Ionization Mode m/z [M+H]+ Calculated Formula Calculated m/z

FAB 237.1491 C14H21O3 237.1491

Infrared (IR) Spectroscopy Data
Specific IR data for the final compound (-)-Alliacol A is not detailed in the provided reference

material. However, IR spectra for related intermediates in its synthesis were recorded.[1]
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Experimental Protocols
The following experimental protocols are based on the general information provided for the

synthesis and characterization of (-)-Alliacol A.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: 1H and 13C NMR spectra were recorded on a Varian Gemini 300, Varian

Mercury 300, or Varian Unity 300 spectrometer.[1]

Sample Preparation: Samples were dissolved in deuterochloroform (CDCl3).[1]

Referencing: Chemical shifts are reported in parts per million (ppm) downfield from

tetramethylsilane (TMS).[1]

2D NMR Experiments: For 2D NMR experiments, a mixing time of 600 milliseconds was

used. Typically, 2048 data points were acquired in t2 and 200–300 data points were taken in

t1.[1]

Purity Assessment: The purity of the compounds was established as being greater than 95%

using 1H NMR and 13C NMR.[1]

High-Resolution Mass Spectrometry (HRMS)
Instrumentation: High-resolution mass spectral data were obtained using a Kratos MS-50

spectrometer.[1]

Ionization Method: Fast Atom Bombardment (FAB) was used as the ionization technique.[1]

Acceleration Voltage: An acceleration voltage of 8 keV was applied.[1]

Infrared (IR) Spectroscopy
Instrumentation: Infrared spectra were obtained using a Perkin Elmer Spectrum BS FT-IR

System Spectrophotometer.[1]

Workflow for Spectroscopic Analysis
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As specific signaling pathways for Alliacol A are not extensively documented, the following

diagram illustrates the general workflow for the spectroscopic characterization and structural

elucidation of a novel natural product like Alliacol A.
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Click to download full resolution via product page

Caption: Workflow for the isolation and structural elucidation of Alliacol A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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